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Abstract

Methyl anthranilate (MA) is an aromatic ester renowned for its characteristic grape-like aroma
and flavor. It is a significant component in the flavor and fragrance industries and serves as a
valuable starting material for the synthesis of various pharmaceuticals and fine chemicals.
Understanding its natural distribution and the biochemical pathways responsible for its
formation is critical for applications ranging from natural product chemistry to metabolic
engineering. This technical guide provides a comprehensive overview of the natural
occurrences of methyl anthranilate, details its biosynthetic pathways in both plants and
engineered microorganisms, and presents detailed experimental protocols for its analysis and
the characterization of its biosynthetic enzymes.

Natural Sources of Methyl Anthranilate

Methyl anthranilate is a naturally occurring volatile organic compound found in a wide array of
plant species, where it contributes significantly to the floral and fruity notes of their essential oils
and aromas. Its most famous association is with the "foxy" scent of Concord grapes (Vitis
labrusca) and its hybrids.[1] Beyond grapes, it is a key aromatic constituent in numerous
flowers and fruits.[2]

The concentration of methyl anthranilate can vary significantly based on the plant species,
cultivar, geographical location, and stage of maturity.[1]
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Table 1: Quantitative Occurrence of Methyl Anthranilate in Various Natural Sources

Natural Source

Scientific Name

Typical
Concentration /
Percentage

Reference(s)

Concord Grape Juice

Vitis labrusca

0.14 - 3.50 mg/L
(hg/mL)

[1]

Artificially Flavored

Beverages

N/A

0.35-16.6 pg/mL

[3]4]

Jasmine Absolute Oil

Jasminum officinale

9.48% (relative peak

area)

[5]

Jasmine QOil (India)

Jasminum officinale

var. grandiflorum

0.4%

[6]

Citrus Honey

Citrus spp.

0.63 - 3.26 pglg

[7]

Ylang-Ylang Oil

Cananga odorata

Component of
essential oil (variable
%)

[8]1°]

Biosynthesis of Methyl Anthranilate

The biosynthesis of methyl anthranilate originates from the shikimate pathway, a central

metabolic route in plants and microorganisms for the production of aromatic amino acids.

Precursor Synthesis: From Chorismate to Anthranilate

The shikimate pathway culminates in the synthesis of chorismate, which serves as a critical

branch-point metabolite. The first committed step towards methyl anthranilate biosynthesis is

the conversion of chorismate to anthranilate. This reaction is catalyzed by the enzyme

anthranilate synthase (AS), which transfers an amino group from glutamine to chorismate,

releasing pyruvate in the process.
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Chorismate Glutamine Pyruvate

Anthranilate Synthase (AS)
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S-adenosyl-L-methionine
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Anthranilate

+ ATP, CoA

Anthranilate
Methyltransferase (AAMT)
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Acyltransferase (AMAT)
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1. Sample Prep
(Juice + Salt + IS in Vial)

:

2. Incubation
(e.g., 60°C, 30 min)

:

3. SPME Extraction
(Expose Fiber to Headspace)

;

4. Thermal Desorption
(GC Inlet, 250°C)

5. GC Separation
(Capillary Column)

6. MS Detection
(El, Scan/SIM)

7. Data Analysis
(Quantification)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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